Cas no 1627580-07-7 (Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate)

• Product Name: Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate
• CAS No: 1627580-07-7
• MF: C₁₉H₃₁BN₂O₄
• MW: 362.271445512772
• MDL: MFCD30186059
• CID: 2361220
• PubChem ID: 90391074
• Update Time: 2025-06-12

Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)ethylcarbamate
• tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate
• YTHSYKPLKRMZIP-UHFFFAOYSA-N
• AK499357
• tert-butyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)-ethylcarbamate
• tert-butyl N-[2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anilino]ethyl]carbamate
• N10749
• 1627580-07-7
• TERT-BUTYL N-(2-{[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]AMINO}ETHYL)CARBAMATE
• MFCD30186059
• tert-Butyl(2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate
• (3-((2-((TERT-BUTOXYCARBONYL)AMINO)ETHYL)AMINO)PHENYL)BORONIC ACID PINACOL ESTER
• SCHEMBL16014137
• WS-03069
• DB-159907
• Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate

• MDL： MFCD30186059
• Inchi： 1S/C19H31BN2O4/c1-17(2,3)24-16(23)22-12-11-21-15-10-8-9-14(13-15)20-25-18(4,5)19(6,7)26-20/h8-10,13,21H,11-12H2,1-7H3,(H,22,23)
• InChI Key： YTHSYKPLKRMZIP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NCCNC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 362.2376876g/mol
• Monoisotopic Mass: 362.2376876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate

Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate: A Comprehensive Overview

Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate, also known by its CAS number 1627580-07-7, is a versatile compound with significant applications in the field of medicinal chemistry and drug discovery. This compound is a boronic ester derivative and has gained attention due to its potential in various chemical and biological processes. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate is characterized by its unique boronic ester moiety and amino functionality. The boronic ester group is a key feature that confers reactivity and stability to the molecule. The tert-butyl carbamate group protects the amino functionality, making the compound suitable for various synthetic transformations. The molecular formula of this compound is C₁₉H₃₁BO₃N₂, with a molecular weight of approximately 349.46 g/mol. It is typically a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and tetrahydrofuran (THF).

Synthesis Methods

The synthesis of Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate can be achieved through several well-established routes. One common method involves the reaction of tert-butyl 2-aminoethylcarbamate with 3-bromoaniline in the presence of a palladium catalyst and a boronic acid or boronic ester. This Suzuki coupling reaction is widely used in organic synthesis due to its high efficiency and mild reaction conditions. Another approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the boronic ester group onto the aromatic ring.

Biological Activities and Applications

Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate has shown promising biological activities in various preclinical studies. One of its notable applications is in the field of cancer research. Recent studies have demonstrated that this compound can act as a potent inhibitor of specific protein-protein interactions involved in cancer cell proliferation and survival. For instance, it has been shown to inhibit the interaction between Bcl-xL and Bim proteins, which are crucial for apoptosis regulation in cancer cells.

In addition to its anti-cancer properties, Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate has also been explored for its potential in neurodegenerative diseases. Research indicates that it can modulate certain signaling pathways associated with neuroprotection and neuroinflammation. For example, it has been reported to inhibit microglial activation and reduce oxidative stress in neuronal cells.

Recent Research Advancements

The interest in Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate has grown significantly over the past few years due to its diverse biological activities. Recent studies have focused on optimizing its pharmacological properties for therapeutic applications. For instance, researchers have developed novel derivatives of this compound with enhanced potency and selectivity against specific targets.

A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of analogs derived from Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)ethyl)carbamate. These analogs exhibited improved binding affinity to Bcl-xL protein and showed enhanced cytotoxic activity against various cancer cell lines. Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a scaffold for designing small molecules that can modulate microglial activation in neurodegenerative diseases.

Conclusion

Tert-Butyl (2-((3-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan - 2 - yl ) pheny l ) amino ) ethy l ) carbamate , with its CAS number 1627580 - 07 - 7 , is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and optimize its properties for therapeutic use.